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Compound of Interest

Compound Name: 2-Heptenol

Cat. No.: B3028808 Get Quote

An In-depth Guide to the Synthesis, Properties, and Biological Activities of 2-Heptenol and its

Isomers

Introduction
2-Heptenol, an unsaturated seven-carbon alcohol with the molecular formula C₇H₁₄O, is a

molecule of growing interest in various scientific and industrial fields. Its isomers, particularly

trans-2-hepten-1-ol and cis-2-hepten-1-ol, are recognized for their distinct chemical properties

and biological activities. This technical guide provides a comprehensive review of the current

research on 2-Heptenol, focusing on its synthesis, physicochemical properties, and known

biological functions. The information is tailored for researchers, scientists, and professionals in

drug development, offering a consolidated resource of quantitative data, experimental

methodologies, and an exploration of its mechanistic pathways.

Physicochemical Properties
The isomeric forms of 2-Heptenol exhibit unique physical and chemical characteristics. The

trans and cis configurations of the double bond significantly influence properties such as boiling

point, density, and refractive index. A summary of these key physical constants is presented

below for easy comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3028808?utm_src=pdf-interest
https://www.benchchem.com/product/b3028808?utm_src=pdf-body
https://www.benchchem.com/product/b3028808?utm_src=pdf-body
https://www.benchchem.com/product/b3028808?utm_src=pdf-body
https://www.benchchem.com/product/b3028808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property trans-2-Hepten-1-ol cis-2-Hepten-1-ol

CAS Number 33467-76-4 55454-22-3

Molecular Formula C₇H₁₄O C₇H₁₄O

Molecular Weight 114.19 g/mol 114.19 g/mol

Boiling Point 83 °C at 20 mmHg
177-178 °C at 760 mmHg

(est.)

Density 0.844 g/mL at 20 °C Not available

Refractive Index 1.442 (at 20 °C) Not available

Flash Point 57 °C 68.5 °C (est.)

Synthesis and Experimental Protocols
The synthesis of 2-Heptenol isomers can be achieved through various organic chemistry

routes. The selection of a specific method often depends on the desired isomeric purity and

overall yield.

Synthesis of trans-2-Hepten-1-ol via Reduction of trans-
2-Heptenal
A common and direct method for synthesizing trans-2-hepten-1-ol is the selective reduction of

the aldehyde group in trans-2-heptenal.

Experimental Protocol:

Reactants:trans-2-Heptenal and a reducing agent such as sodium borohydride (NaBH₄).

Solvent: A protic solvent like methanol or ethanol is typically used.

Procedure:

Dissolve trans-2-heptenal in the chosen alcohol solvent in a reaction flask.

Cool the mixture in an ice bath to 0-5 °C.
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Slowly add sodium borohydride to the solution while maintaining the temperature.

After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours.

Quench the reaction by the slow addition of water.

Extract the product with an organic solvent (e.g., diethyl ether).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the resulting crude product by distillation to obtain pure trans-2-hepten-1-ol.

Multi-Step Synthesis of 2-Heptenol Isomers
More complex multi-step syntheses involving organometallic intermediates can also be

employed to produce specific isomers of 2-Heptenol. These methods offer greater control over

the stereochemistry of the final product.

Workflow for Organometallic Synthesis:

Starting Material
(e.g., Halogenated Alkane)

Grignard Reagent
Formation

Mg, Ether

Grignard Reaction
Carbonyl Compound

(e.g., Aldehyde)

Acidic Workup 2-Heptenol Isomer

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Heptenol via a Grignard reaction.

Biological Activities and Potential Applications
2-Heptenol and its derivatives have been investigated for a range of biological activities,

suggesting their potential in various applications, from pharmaceuticals to agriculture.
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Antimicrobial and Antifungal Activity
While specific quantitative data such as IC50 values for 2-Heptenol are not readily available in

the public domain, related long-chain unsaturated alcohols have demonstrated antimicrobial

properties. The proposed mechanism often involves the disruption of microbial cell

membranes.

Hypothesized Mechanism of Antimicrobial Action:

2-Heptenol Bacterial Cell
Membrane

Interaction Membrane Disruption
(Increased Permeability)

Leakage of
Intracellular Components Cell Death

Click to download full resolution via product page

Caption: Postulated mechanism of antimicrobial activity of 2-Heptenol.

Flavor and Fragrance Industry
trans-2-Hepten-1-ol is valued in the flavor and fragrance industry for its characteristic green

and fatty odor profile.[1] It is used as an ingredient in perfumes and as a flavoring agent in

various food products.

Pharmaceutical and Biochemical Research
2-Heptenol serves as an intermediate in the synthesis of more complex molecules, including

potential pharmaceutical compounds.[2] Its biological activity is also a subject of research, with

studies exploring its role as a metabolite and its potential interactions with cellular signaling

pathways.[2] However, detailed information on specific signaling pathways directly modulated

by 2-Heptenol is currently limited in published literature.

Conclusion
2-Heptenol, encompassing its various isomers, is a versatile chemical with established

applications in the flavor and fragrance industry and emerging potential in pharmaceutical and

biochemical research. While methods for its synthesis are well-documented, a deeper

understanding of its biological activities and mechanisms of action requires further
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investigation. Specifically, more quantitative data on its antimicrobial efficacy and detailed

studies on its effects on cellular signaling pathways are needed to fully realize its potential in

drug development and other advanced applications. This guide serves as a foundational

resource to encourage and support continued research in this promising area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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